Cas no 2580190-54-9 (2-{(benzyloxy)carbonyl(3-cyanopyridin-2-yl)amino}acetic acid)

• Product Name: 2-{(benzyloxy)carbonyl(3-cyanopyridin-2-yl)amino}acetic acid
• CAS No: 2580190-54-9
• MF: C₁₆H₁₃N₃O₄
• MW: 311.292123556137
• CID: 5658988
• PubChem ID: 165888189
• Update Time: 2025-10-12

2-{(benzyloxy)carbonyl(3-cyanopyridin-2-yl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2580190-54-9
• 2-{[(benzyloxy)carbonyl](3-cyanopyridin-2-yl)amino}acetic acid
• EN300-27730955
• 2-{(benzyloxy)carbonyl(3-cyanopyridin-2-yl)amino}acetic acid

• Inchi： 1S/C16H13N3O4/c17-9-13-7-4-8-18-15(13)19(10-14(20)21)16(22)23-11-12-5-2-1-3-6-12/h1-8H,10-11H2,(H,20,21)
• InChI Key： HTAOADFSVVVVHQ-UHFFFAOYSA-N
• SMILES： O(C(N(CC(=O)O)C1C(C#N)=CC=CN=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 311.09060590g/mol
• Monoisotopic Mass: 311.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 104Ų

Additional information on 2-{(benzyloxy)carbonyl(3-cyanopyridin-2-yl)amino}acetic acid

2-{(Benzyloxy)carbonyl(3-cyanopyridin-2-yl)amino}acetic Acid: A Comprehensive Overview

The compound with CAS No 2580190-54-9, known as 2-{(benzyloxy)carbonyl(3-cyanopyridin-2-yl)amino}acetic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a benzyloxy group, a carbonyl moiety, and a 3-cyanopyridin-2-yl group, all connected through an amino-acetic acid backbone. The benzyloxy group contributes to the molecule's stability and solubility, while the 3-cyanopyridin-2-yl moiety introduces potential bioactivity due to its electron-withdrawing properties. The carbonyl group further enhances the molecule's reactivity and functional versatility.

Recent studies have highlighted the potential of this compound in various therapeutic applications. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents. The benzyloxy carbonyl group has been shown to enhance the pharmacokinetic properties of the compound, making it a promising candidate for drug delivery systems. Additionally, the 3-cyanopyridin-2-yl amino group has demonstrated selective binding affinity towards certain cellular receptors, which could be leveraged in designing targeted therapies.

The synthesis of 2-{(benzyloxy)carbonyl(3-cyanopyridin-2-yl)amino}acetic acid involves a multi-step process that incorporates advanced organic chemistry techniques. The key steps include the formation of the benzyloxy carbonyl intermediate through esterification reactions and the subsequent coupling with the 3-cyanopyridin-2-yl amino group. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production and research purposes.

In terms of biological activity, this compound has shown remarkable potential in modulating key cellular pathways associated with inflammation and oxidative stress. Preclinical studies have demonstrated its ability to inhibit pro-inflammatory cytokines and reduce reactive oxygen species (ROS) levels in vitro. Furthermore, its antioxidant properties have been linked to the presence of the benzyloxy carbonyl group, which acts as a scavenger for free radicals. These findings underscore its potential as a natural or synthetic supplement for mitigating oxidative damage in chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The application of this compound extends beyond pharmacology into materials science. Its unique structure allows for integration into polymer-based systems, where it can serve as a cross-linking agent or a functional additive. Recent research has explored its use in developing biodegradable polymers for biomedical applications, such as drug delivery vehicles and tissue engineering scaffolds. The benzyloxy carbonyl group's reactivity makes it an ideal candidate for such applications, offering both mechanical stability and biocompatibility.

In conclusion, 2-{(benzyloxy)carbonyl(3-cyanopyridin-2-yl)amino}acetic acid represents a versatile molecule with diverse applications across multiple disciplines. Its structural features, combined with cutting-edge synthetic methodologies and biological insights, position it as a valuable tool in modern chemical research. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both therapeutic development and materials innovation.